![molecular formula C10H17O2- B1236301 Dec-9-enoate](/img/structure/B1236301.png)
Dec-9-enoate
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Overview
Description
Dec-9-enoate is a medium-chain, unsaturated, straight-chain fatty acid anion and the conjugate base of dec-9-enoic acid (caproleic acid), arising from deprotonation of the carboxylic acid group. It is a medium-chain fatty acid anion, a straight-chain fatty acid anion and an unsaturated fatty acid anion. It is a conjugate base of a dec-9-enoic acid.
Scientific Research Applications
1. Synthesis and Production Methods Dec-9-enoate, particularly in the form of methyl this compound, is produced through various chemical reactions. For instance, it is obtained via the cometathesis of ethylene and methyl oleate using catalyst systems like WCl6–Me4Sn and Re2O7–Al2O3–Me4Sn (Bosma, van den Aardweg & Mol, 1982). Another approach involves the ethenolysis of ricinoleic acid methyl ester, leading to high conversion and yield of methyl this compound under mild conditions with a ruthenium catalyst (Behr, Krema & Kämper, 2012).
2. Lubricating and Waxy Esters this compound is instrumental in the synthesis of jojoba wax-like esters (JLEs) such as octadec-9-enyl this compound. The physical properties of these esters, including crystallization behavior, melting, and flow, are significantly influenced by the molecular structure of this compound (Bouzidi, Li, Biase, Rizvi & Narine, 2013).
3. Natural Product Synthesis this compound derivatives are used in the synthesis of natural products and pharmaceuticals. For instance, the stereoselective synthesis of (-)-decarestrictine G, a complex organic compound, was achieved using methyl 3-oxohex-5-enoate, a related compound, in key steps such as ring-closing metathesis (Katsuta, Fujikawa, Yajima & Nukada, 2015).
4. Catalysis and Chemical Transformations this compound compounds play a role in various catalytic processes and chemical transformations. For example, silver benzoate with 7-methyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene is an effective catalyst for reactions of carbon dioxide with ketones containing alkyne groups, forming γ-lactone derivatives (Kikuchi, Sekine, Ishida & Yamada, 2012).
properties
Molecular Formula |
C10H17O2- |
---|---|
Molecular Weight |
169.24 g/mol |
IUPAC Name |
dec-9-enoate |
InChI |
InChI=1S/C10H18O2/c1-2-3-4-5-6-7-8-9-10(11)12/h2H,1,3-9H2,(H,11,12)/p-1 |
InChI Key |
KHAVLLBUVKBTBG-UHFFFAOYSA-M |
SMILES |
C=CCCCCCCCC(=O)[O-] |
Canonical SMILES |
C=CCCCCCCCC(=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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